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Cat. No.: B7819635 Get Quote

Introduction

3'-O-Methyltaxifolin, a methylated derivative of the flavonoid taxifolin (dihydroquercetin), is

emerging as a compound of significant interest in the fields of pharmacology and drug

development. Its structural modifications suggest the potential for enhanced bioavailability and

distinct biological activities compared to its parent compound. This technical guide provides a

comprehensive overview of the current scientific understanding of 3'-O-Methyltaxifolin's

therapeutic potential, with a focus on its anticancer, anti-inflammatory, antioxidant, and

metabolic effects. This document is intended for researchers, scientists, and drug development

professionals, offering a compilation of quantitative data, detailed experimental protocols, and

visual representations of associated signaling pathways.

Anticancer Potential
The most well-documented therapeutic potential of 3'-O-Methyltaxifolin lies in its anticancer

activity, particularly against colon cancer cells.

Quantitative Data
The antiproliferative activity of 3'-O-Methyltaxifolin has been quantified using the IC50 value,

which represents the concentration of a drug that is required for 50% inhibition in vitro.
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Compound Cell Line IC50 (µg/mL) Citation

3'-O-Methyltaxifolin
HCT-116 (Colon

Cancer)
36 ± 2.25 [1]

7,3′-di-O-

methyltaxifolin

HCT-116 (Colon

Cancer)
33 ± 1.25 [1]

7-O-methyltaxifolin
HCT-116 (Colon

Cancer)
34 ± 2.15 [1]

Taxifolin
HCT-116 (Colon

Cancer)
32 ± 2.35 [1]

3-O-methylquercetin
HCT-116 (Colon

Cancer)
34 ± 2.65 [1]

Quercetin
HCT-116 (Colon

Cancer)
36 ± 1.95

Mechanism of Action: Induction of Apoptosis
Studies indicate that 3'-O-Methyltaxifolin induces apoptosis in cancer cells, a form of

programmed cell death, which is a key mechanism for anticancer agents. This process is

mediated by the activation of caspases, a family of cysteine proteases that play essential roles

in apoptosis. Specifically, treatment with 3'-O-Methyltaxifolin has been shown to increase the

expression of caspase-3 and caspase-9 in HCT-116 cells, suggesting the involvement of both

the intrinsic and extrinsic apoptotic pathways.
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DPPH Assay Workflow

Prepare 3'-O-Methyltaxifolin dilutions

Mix with DPPH solution

Incubate in dark (30 min)

Measure absorbance at 517 nm

Calculate % scavenging and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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